Cas no 1226251-82-6 (methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate)

Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate is a brominated aromatic β-keto ester with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a reactive β-keto ester moiety with a brominated methoxyphenyl group, making it a versatile building block for further functionalization. The bromine substituent facilitates cross-coupling reactions, while the methoxy group enhances solubility and electronic modulation. This compound is particularly useful in the synthesis of heterocycles, fine chemicals, and bioactive molecules due to its balanced reactivity and stability. High purity grades ensure consistent performance in demanding synthetic workflows. Proper handling under inert conditions is recommended to preserve its integrity.
methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate structure
1226251-82-6 structure
Product Name:methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate
CAS No:1226251-82-6
MF:C11H11BrO4
MW:287.106642961502
CID:6101400
PubChem ID:93759849
Update Time:2025-10-31

methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate
    • Methyl 3-bromo-4-methoxy-β-oxobenzenepropanoate
    • 1226251-82-6
    • EN300-1933731
    • Inchi: 1S/C11H11BrO4/c1-15-10-4-3-7(5-8(10)12)9(13)6-11(14)16-2/h3-5H,6H2,1-2H3
    • InChI Key: CSHRRYBQYWYWAN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(CC(=O)OC)=O)OC

Computed Properties

  • Exact Mass: 285.98407g/mol
  • Monoisotopic Mass: 285.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

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Additional information on methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate (CAS No. 1226251-82-6)

Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate (CAS No. 1226251-82-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted methoxyphenyl group and a β-keto ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s CAS No. 1226251-82-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent trends highlight its potential in green chemistry applications, where eco-friendly synthesis methods are prioritized. Users often inquire about its synthetic pathways, solubility profiles, and reactivity, underscoring the need for detailed technical data. This article addresses these queries while emphasizing the compound’s safety and compatibility with modern laboratory protocols.

In the context of AI-driven drug discovery, methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate has gained attention as a building block for machine learning-optimized molecules. Its structural features are compatible with high-throughput screening platforms, making it a candidate for virtual libraries. Additionally, its spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in rapid identification and quality control—a critical factor for laboratories adopting automated synthesis technologies.

From an SEO perspective, keywords like "bromo-methoxyphenyl derivatives", "β-keto ester applications", and "CAS 1226251-82-6 supplier" are strategically integrated to enhance visibility. The compound’s role in peptide modification and bioconjugation also aligns with trending searches in biotechnology forums. Furthermore, discussions on patent literature and regulatory compliance (e.g., REACH) are included to cater to industrial audiences seeking compliance-ready solutions.

In summary, methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, agrochemical design, and advanced material synthesis, supported by robust scientific data. This overview not only answers common technical questions but also contextualizes the compound within emerging trends like AI-aided research and sustainable manufacturing.

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